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3-Nitrobenzene-1,2-diol solubility and melting
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Compound Focus: 3-Nitrobenzene-1,2-diol

CAS No.: 6665-98-1

Cat. No.: S616459

Physical Property Data at a Glance

The quantitative data for 3-Nitrobenzene-1,2-diol (CAS 6665-98-1) is summarized in the table below.

Property Value Conditions |/ Notes
Melting Point 156 °C - [1]

82-84°C Purity >96% [2]
Water Solubility 14.88 g/L at 20.5 °C [1]
pKa 6.90 £ 0.24 Predicted [1]

The compound is also soluble in various organic solvents, as detailed below [1]:

¢ Slightly soluble in: Chloroform, Dichloromethane, DMSO, Methanol.

Experimental Context and Pharmacological Relevance

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s616459?utm_src=pdf-body
https://www.smolecule.com/products/s616459?utm_src=pdf-interest
https://www.smolecule.com/products/s616459?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91180177.htm
https://www.anaxlab.com/product/6665-98-1-3-nitrobenzene-12-diol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91180177.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91180177.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91180177.htm
https://www.smolecule.com/products/s616459?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Basic Identification and Properties

e Molecular Formula: CgHsNO, [3] [1] [2]
¢ Molecular Weight: 155.11 g/mol [1]

Pharmacological Role

3-Nitrobenzene-1,2-diol is documented as an inhibitor of the enzyme catechol-O-methyltransferase
(COMT) [4].

¢ Mechanism of Action: COMT catalyzes the transfer of a methyl group to dopamine. By inhibiting this
enzyme, 3-Nitrobenzene-1,2-diol prevents the breakdown of dopamine in the brain [4].

e Research Application: COMT inhibitors are investigated as pharmaceutical agents for the treatment
of Parkinson's disease and other conditions related to dopamine regulation [4].

Methodology for Key Measurements

For researchers needing to verify these properties, here are the standard experimental approaches:

Determining Melting Point

e Technique: Capillary Tube Method
e Procedure:
o A small amount of the finely powdered compound is packed into a thin-walled glass capillary
tube.
o The tube is attached to a thermometer in a heating apparatus (e.g., Mel-Temp).
o The bath is heated at a controlled rate (e.g., 1-2 °C per minute).
o The temperature range at which the substance changes from solid to liquid (collapses) is
recorded as its melting point.

Measuring Solubility

¢ Technique: Shake-Flask Method
e Procedure:
o An excess of the solid compound is added to a solvent in a sealed vial.
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o The mixture is agitated in a constant temperature bath (e.g., 20.5 °C) until equilibrium is
reached.

o The saturated solution is filtered or centrifuged to separate undissolved solid.

o The concentration of the solute in the supernatant is quantified using a suitable method like UV-
Vis spectrophotometry or HPLC.

Relationship Between Properties and Experimental
Determination

The following diagram illustrates the logical flow from the compound's identity to its key properties and the

standard methods used to determine them.

Melting Point Determined by Capillary Tube Method
3-Nitrobenzene-1,2-diol o Determined by
(C6H5NOA4) Aqueous Solubility Shake-Flask Method

Acid Dissociation
Constant (pKa)

Click to download full resolution via product page

Important Note on Data Variability

You will find a significant discrepancy in the reported melting points. One source reports 156 °C [1], while

another lists 82-84 °C for a sample with >96% purity [2]. Such variations can arise from several factors:

e Purity of the Sample: Impurities typically depress and broaden the melting point range.

e Crystallization Conditions: Different polymorphs (crystalline forms) can have distinct melting points.

e Experimental Calibration: Differences in equipment and calibration can lead to measurement
variations.

For your experimental work, it is advisable to use a high-purity standard and note that the value around 156

°C is more commonly reported across chemical databases [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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